N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide

• IUPAC Name: N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide
• InChI: InChI=1S/C19H20ClN3O3S2/c1-4-23(5-2)28(25,26)14-11-9-13(10-12-14)18(24)21-19-22(3)17-15(20)7-6-8-16(17)27-19/h6-12H,4-5H2,1-3H3
• InChI Key: BQBRKEVUCOZUFY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=CC=C3Cl)C
• Molecular Formula: C19H20ClN3O3S2
• Molecular Weight: 438.0 g/mol

Description

N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide, commonly known as CBS-358, is a small molecule that has gained significant attention in the field of drug discovery and development. CBS-358 has been shown to exhibit potent inhibitory activity against various cancer cell lines, making it a promising candidate for the treatment of cancer.

Scientific Research Applications

Synthesis of Pro-apoptotic Derivatives

A study by Yılmaz et al. (2015) focused on synthesizing indapamide derivatives, including a compound with a structure similar to N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide, demonstrating significant proapoptotic activity against melanoma cell lines. The compound showed anticancer activity with IC50 values of 85–95 µM against the melanoma cancer cell line MDA–MB435 and inhibited human carbonic anhydrase isoforms with IC50 values between 0.72 and 1.60 µM (Ö. Yılmaz et al., 2015).

Microwave Promoted Synthesis

Efficiency in Synthesis

A. Saeed (2009) highlighted the efficiency of microwave irradiation in synthesizing N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, showcasing a cleaner, more efficient, and faster method compared to traditional thermal heating, which could be applicable to the synthesis of compounds like this compound (A. Saeed, 2009).

Synthesis and Characterization of Derivatives

Novel Compound Synthesis

The research by Hossaini et al. (2017) on the synthesis and characterization of novel (4-oxothiazolidine-2-ylidene)benzamide derivatives, through a one-pot, multicomponent synthesis, provides insight into the methodologies that could be adapted for synthesizing and characterizing compounds with the this compound structure (Mahshid Hossaini et al., 2017).

Chemosensors for Cyanide Anions

Cyanide Ion Detection

Research on coumarin benzothiazole derivatives by Wang et al. (2015) for cyanide ion detection demonstrates an application of benzothiazole compounds in chemosensor technology. Such methodologies could be explored using this compound for similar or related applications (Kangnan Wang et al., 2015).